![molecular formula C12H10Cl2N2O4 B2897227 3-[1-(3,4-Dichlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoic acid CAS No. 1192227-67-0](/img/structure/B2897227.png)
3-[1-(3,4-Dichlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[1-(3,4-Dichlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoic acid is a chemical compound with the CAS Number: 1925182-72-4 . It has a molecular weight of 317.13 . The compound is a solid at room temperature .
Molecular Structure Analysis
The IUPAC name of this compound is 3-(1-(3,4-dichlorophenyl)-2,5-dioxoimidazolidin-4-yl)propanoic acid . The InChI code is 1S/C12H10Cl2N2O4/c13-6-3-7(14)5-8(4-6)16-11(19)9(15-12(16)20)1-2-10(17)18/h3-5,9H,1-2H2,(H,15,20)(H,17,18) .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 317.13 . The InChI code is 1S/C12H10Cl2N2O4/c13-6-3-7(14)5-8(4-6)16-11(19)9(15-12(16)20)1-2-10(17)18/h3-5,9H,1-2H2,(H,15,20)(H,17,18) .Scientific Research Applications
Anticancer Research
Research on novel organotin(IV) carboxylate compounds incorporating propanoic acid derivatives, including derivatives similar to the structure , has shown promising anticancer activities. These compounds were synthesized and evaluated for their antiproliferative properties against a panel of human cancer cell lines, such as prostate cancer (PC-3), colorectal adenocarcinoma (HT-29), breast cancer (MCF-7), and hepatocellular cancer (HepG2). The study found that organotin(IV) carboxylates exhibited significant cytotoxicity against these cell lines, suggesting potential applications in cancer therapy (Pantelić et al., 2021).
Antimicrobial Activities
Compounds structurally related to "3-[1-(3,4-Dichlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoic acid" have been explored for their antimicrobial properties. A study synthesized new imidazothiazole and glycocyamidine derivatives and assessed their antimicrobial activities. This research provides insights into the potential use of these compounds in combating microbial infections, highlighting the broad applicability of the chemical structure (Magd El-Din et al., 2007).
Synthesis of Pharmacologically Active Compounds
The chemical structure of interest also finds application in the synthesis of pharmacologically active compounds. Studies have demonstrated the synthesis of various derivatives with potential therapeutic applications, including the treatment of hypertension and the inhibition of angiotensin-converting enzyme (ACE), which is crucial for blood pressure regulation (Hayashi et al., 1989).
Environmental Applications
Furthermore, derivatives of the chemical structure have been studied for their role in environmental applications, such as the degradation of herbicides. This highlights the compound's potential utility in phytoremediation and the treatment of contaminated environmental sites (Germaine et al., 2006).
Safety and Hazards
The compound is labeled with the signal word “Danger” and is associated with the hazard statements H315, H318, and H335 . These statements indicate that the compound causes skin irritation, causes serious eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust or fumes, washing thoroughly after handling, and using only in a well-ventilated area .
properties
IUPAC Name |
3-[1-(3,4-dichlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10Cl2N2O4/c13-7-2-1-6(5-8(7)14)16-11(19)9(15-12(16)20)3-4-10(17)18/h1-2,5,9H,3-4H2,(H,15,20)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNBBFSPPPKOGFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N2C(=O)C(NC2=O)CCC(=O)O)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10Cl2N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.